2-Hydroxy-4-methylvaleric acid

• CAS No.: 10303-64-7
• Product Name: 2-Hydroxy-4-methylvaleric acid
• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol
• IUPAC Name: 2-hydroxy-4-methylpentanoic acid
• Standard InChI: InChI=1S/C6H12O3/c1-4(2)3-5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)
• Standard InChIKey: LVRFTAZAXQPQHI-UHFFFAOYSA-N
• SMILES: CC(C)CC(C(=O)O)O
• Canonical SMILES: CC(C)CC(C(=O)O)O
• Physical Description: Solid
• Description: 2-hydroxy-4-methylvaleric acid is a valeric acid derivative having a hydroxy substituent at the 2-position and a methyl substituent at the 4-position; an alpha-hydroxy analogue of leucine. A bacterial metabolite, it has also been isolated from amniotic fluid, was found in a patient with dihydrolipoyl dehydrogenase deficiency and is present in the urine of patients with short bowel syndrome. It has a role as a metabolite. It is a 2-hydroxy fatty acid and a branched-chain fatty acid. It derives from a valeric acid. It is a conjugate acid of a 2-hydroxy-4-methylvalerate.; Leucinic acid, also known as leucate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. Leucinic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Leucinic acid has been primarily detected in urine. Within the cell, leucinic acid is primarily located in the cytoplasm and adiposome. Leucinic acid exists in all eukaryotes, ranging from yeast to humans. Leucinic acid can be biosynthesized from valeric acid.
• Related CAS: 54641-21-3 (mono-hydrochloride salt)
• Solubility: 886 mg/mL
• Synonyms: 2-hydroxyisocaproic acid; alpha-hydroxyisocaproic acid; alpha-hydroxyisocaproic acid, (R)-isomer; alpha-hydroxyisocaproic acid, (S)-isomer; alpha-hydroxyisocaproic acid, calcium (2:1) salt, (S)-isomer; alpha-hydroxyisocaproic acid, monosodium salt
• PubChem Compound: 92779
• Last Modified: Nov 11 2021